Cas no 2227984-40-7 ((2S)-1-(1-benzylpiperidin-3-yl)propan-2-ol)

• Product Name: (2S)-1-(1-benzylpiperidin-3-yl)propan-2-ol
• CAS No: 2227984-40-7
• MF: C₁₅H₂₃NO
• MW: 233.349224328995
• CID: 6019293
• PubChem ID: 165619595
• Update Time: 2025-06-10

(2S)-1-(1-benzylpiperidin-3-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(1-benzylpiperidin-3-yl)propan-2-ol
• 2227984-40-7
• EN300-1864642

• Inchi： 1S/C15H23NO/c1-13(17)10-15-8-5-9-16(12-15)11-14-6-3-2-4-7-14/h2-4,6-7,13,15,17H,5,8-12H2,1H3/t13-,15?/m0/s1
• InChI Key： UZSCYDOSFJNIAF-CFMCSPIPSA-N
• SMILES： O[C@@H](C)CC1CN(CC2C=CC=CC=2)CCC1

Computed Properties

• Exact Mass: 233.177964357g/mol
• Monoisotopic Mass: 233.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 23.5Ų

Additional information on (2S)-1-(1-benzylpiperidin-3-yl)propan-2-ol

Recent Advances in the Study of (2S)-1-(1-benzylpiperidin-3-yl)propan-2-ol (CAS: 2227984-40-7)

The compound (2S)-1-(1-benzylpiperidin-3-yl)propan-2-ol (CAS: 2227984-40-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of synthetic routes for (2S)-1-(1-benzylpiperidin-3-yl)propan-2-ol. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient enantioselective synthesis method, achieving high yields and purity. The researchers utilized asymmetric hydrogenation and chiral resolution techniques, which could pave the way for scalable production of this compound for further preclinical studies.

Pharmacological investigations have revealed that (2S)-1-(1-benzylpiperidin-3-yl)propan-2-ol exhibits notable activity as a modulator of certain neurotransmitter receptors. In vitro and in vivo studies have shown its affinity for dopamine and serotonin receptors, suggesting potential applications in neurological and psychiatric disorders. For instance, a recent preclinical trial indicated its efficacy in reducing symptoms of depression and anxiety in animal models, with fewer side effects compared to existing treatments.

Another significant finding comes from a 2024 study exploring the compound's anti-inflammatory properties. Researchers found that (2S)-1-(1-benzylpiperidin-3-yl)propan-2-ol inhibits key inflammatory pathways, such as the NF-κB signaling cascade. This discovery opens new avenues for its use in treating chronic inflammatory conditions, including rheumatoid arthritis and inflammatory bowel disease.

Despite these promising results, challenges remain in the development of (2S)-1-(1-benzylpiperidin-3-yl)propan-2-ol as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future research. Current efforts are focused on structural modifications and formulation strategies to enhance its pharmacokinetic profile.

In conclusion, (2S)-1-(1-benzylpiperidin-3-yl)propan-2-ol (CAS: 2227984-40-7) represents a compelling candidate for further drug development. Its diverse pharmacological activities and improved synthetic accessibility make it a valuable subject of ongoing research. Future studies should aim to elucidate its mechanisms of action in greater detail and evaluate its safety and efficacy in clinical trials.